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Compound of Interest

Compound Name: Antibacterial agent 117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible synthesis pathway for
Antibacterial Agent 117, a triazole derivative identified as an inhibitor of Rickettsia prowazekii
MetAP1. While specific proprietary synthesis details are not publicly available, this document
outlines a scientifically sound and well-documented synthetic route based on established
chemical principles and analogous reactions found in the literature. The information herein is
intended to support research and development efforts in the field of novel antibacterial agents.

Overview of Antibacterial Agent 117

Antibacterial Agent 117 is a triazole derivative with reported inhibitory activity against
Rickettsia prowazekii methionine aminopeptidase 1 (RpMetAP1), exhibiting an IC50 value of
15 pM.[1] Its chemical structure is 5-{[(2-chlorophenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-
amine, with the CAS Number 341944-06-7. The synthesis of this molecule can be logically
approached through a two-step process: first, the formation of a key intermediate, 4-amino-4H-
1,2,4-triazole-3-thiol, followed by a regioselective S-alkylation.

Proposed Synthesis Pathway

The synthesis of Antibacterial Agent 117 can be envisioned as a two-stage process. The
initial step involves the formation of the core heterocyclic structure, 4-amino-4H-1,2,4-triazole-
3-thiol. This is followed by the introduction of the substituted benzyl group via S-alkylation.
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Stage 1: Formation of Triazole Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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